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Introduction
Strontium Telluride (SrTe) is a semiconductor compound belonging to the alkaline-earth

chalcogenide family. It crystallizes in the stable rock-salt (NaCl) structure under ambient

conditions.[1] Like its counterparts, SrTe has garnered research interest for potential

applications in optoelectronic and microelectronic devices.[1] A fundamental understanding of

its electronic properties, particularly the electronic band structure, is crucial for designing and

predicting the performance of such devices. The band structure dictates the material's electrical

conductivity and optical response.

This technical guide provides a comprehensive overview of the state-of-the-art computational

methods used to determine the electronic band structure of SrTe. It covers the core theoretical
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concepts, from the widely-used Density Functional Theory (DFT) to more advanced many-body

techniques, and presents detailed experimental (computational) protocols.

Core Theoretical Concepts
The calculation of electronic band structure is a quantum mechanical problem. Ab initio (first-

principles) methods, which rely only on fundamental physical constants, are the primary tools

for this purpose.

Density Functional Theory (DFT)
Density Functional Theory is the most widely used framework for electronic structure

calculations in condensed matter physics.[2] Instead of solving the complex many-electron

Schrödinger equation, DFT recasts the problem in terms of the spatially dependent electron

density, ρ(r). The central idea is that the ground-state energy of a system is a unique functional

of its electron density.

The practical application of DFT involves solving the Kohn-Sham equations for a set of fictitious

non-interacting electrons moving in an effective potential. This effective potential includes the

external potential from the atomic nuclei, the classical electrostatic (Hartree) potential from the

electron density, and a term called the exchange-correlation (XC) potential, which encapsulates

all the complex many-body quantum mechanical effects.

The exact form of the XC functional is unknown and must be approximated. The choice of

approximation is critical to the accuracy of the calculation.

Local Density Approximation (LDA) and Generalized Gradient Approximation (GGA): These

are the most common and computationally efficient XC functionals. LDA assumes the XC

energy at any point depends only on the electron density at that same point. GGA improves

upon this by also including the gradient of the electron density.[1] While GGA often provides

accurate structural parameters like lattice constants, both LDA and GGA are known to

systematically underestimate the band gaps of semiconductors, a limitation often referred to

as the "band gap problem".[1]

Methods Beyond Standard DFT
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To overcome the band gap problem of LDA/GGA, more sophisticated and computationally

intensive methods are employed.

Hybrid Functionals (e.g., HSE): These functionals improve band gap prediction by mixing a

portion of the exact, non-local Hartree-Fock (HF) exchange with a GGA-level XC functional.

[3] The Heyd-Scuseria-Ernzerhof (HSE) functional is a screened-exchange hybrid functional

that is particularly effective for solid-state systems.

Many-Body Perturbation Theory: The GW Approximation (GWA): The GW approximation is

currently considered the state-of-the-art method for calculating quasiparticle energies (i.e.,

electron addition/removal energies, which correspond to the band structure).[4] It provides a

more physically rigorous description of electronic excitations by calculating the electron self-

energy (Σ). The self-energy is approximated as the product of the single-particle Green's

function (G) and the dynamically screened Coulomb interaction (W), hence the name GW.[4]

GWA calculations are typically performed as a one-shot correction (G₀W₀) on top of a

converged DFT (LDA/GGA) calculation and yield band gaps in much better agreement with

experimental values.[5]

Quantitative Data Summary
Quantitative data from theoretical calculations and experimental measurements are

summarized below for direct comparison.

Table 1: Structural Properties of Strontium Telluride
(SrTe)

Property Method/Source Value

Crystal Structure Experimental Rock-Salt (B1)

Space Group Experimental Fm-3m (No. 225)

Lattice Constant (a) Experimental[1] 6.47 Å

WC-GGA[1] 6.47 Å

PBE-GGA[1] 6.54 Å

LDA[1] 6.33 Å
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Table 2: Electronic Band Gap of Strontium Telluride
(SrTe)

Property Method Value (eV)

Band Gap Type PBE-GGA[6] Indirect (Γ → X)

Band Gap (E_g) GW Approximation 2.762

PBE-GGA
~1.6 (Estimated from band

structure plots)

Experimental Not available in cited literature

Note: The PBE-GGA band gap is known to be significantly underestimated. The GW value is

expected to be more accurate, though an experimental value for direct comparison is not

readily available in the surveyed literature.

Computational Protocols and Methodologies
The following sections outline the detailed workflows for calculating the electronic band

structure of SrTe using different levels of theory. These protocols are typically implemented

using software packages like VASP, Quantum ESPRESSO, or ABINIT.[4][7]

General DFT Calculation Workflow
This protocol forms the basis for all band structure calculations.

Step 1: Structural Relaxation:

Objective: To find the lowest energy (equilibrium) crystal structure.

Methodology: Define the initial crystal structure of SrTe (Rock-Salt, Space Group 225) with

an experimental or theoretical lattice constant. Perform a self-consistent field (SCF)

calculation that allows the lattice vectors and atomic positions to relax until the forces on

the atoms and the stress on the unit cell are minimized. A GGA functional (e.g., PBE) is

generally reliable for this step.

Key Parameters:
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Pseudopotentials: Describe the interaction between core and valence electrons.

Energy Cutoff: Determines the size of the plane-wave basis set.

k-point mesh: A grid for sampling the Brillouin zone (e.g., 8x8x8 Monkhorst-Pack grid).

Step 2: Ground-State SCF Calculation:

Objective: To obtain the accurate ground-state electron density of the relaxed structure.

Methodology: Using the optimized structure from Step 1, perform a high-precision SCF

calculation with a fixed unit cell. The resulting charge density (CHGCAR in VASP) and

wavefunctions (WAVECAR) are saved.

Key Parameters: A denser k-point mesh may be used for higher accuracy.

Step 3: Non-Self-Consistent (NSCF) Band Structure Calculation:

Objective: To calculate the electronic eigenvalues along high-symmetry paths in the

Brillouin zone.

Methodology: This calculation is non-self-consistent, meaning the charge density from

Step 2 is kept fixed. The calculation is performed on a series of k-points that define a path

between high-symmetry points (e.g., L-Γ-X-W-K).

Key Parameters:

k-point path: Explicitly defined in the input file.

Number of bands: Must be sufficient to include several unoccupied conduction bands.

Step 4: Post-processing and Plotting:

Objective: To visualize the band structure.

Methodology: Extract the eigenvalue data for each k-point along the path. Plot the energy

eigenvalues versus the k-point path to generate the final band structure diagram. The

Fermi level is typically set to 0 eV.
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Protocol for Hybrid Functional (HSE) Calculations
HSE calculations are more computationally demanding and require a modified workflow.[3]

Step 1: DFT Pre-convergence (Optional but Recommended):

Perform a standard DFT (e.g., GGA) calculation (Steps 1 and 2 above) to obtain well-

converged wavefunctions. This provides a good starting point for the more expensive HSE

calculation.

Step 2: Self-Consistent HSE Calculation:

Objective: To compute the ground-state electronic structure using the HSE functional.

Methodology: Run a self-consistent calculation using the HSE functional and the relaxed

structure. This calculation must be performed on a regular, uniform k-point mesh. Save the

resulting wavefunctions.

Step 3: Non-Self-Consistent HSE Band Structure Calculation:

Objective: To compute the band structure along a high-symmetry path.

Methodology: There are two common approaches:

Zero-Weight K-points: Copy the k-points from the SCF calculation (Step 2) and append

the k-points for the high-symmetry path to the k-point file, setting their weight to zero.

Rerun the calculation non-self-consistently.[3]

Wannier Interpolation: Use the results from the SCF HSE calculation to generate

maximally localized Wannier functions, which can then be used to interpolate the band

structure along any desired path with high precision and lower computational cost.

Protocol for GW Approximation (G₀W₀) Calculations
A G₀W₀ calculation is a post-processing step to a standard DFT calculation.[4]

Step 1: Initial DFT Calculation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://vasp.at/wiki/Band-structure_calculation_using_hybrid_functionals
https://vasp.at/wiki/Band-structure_calculation_using_hybrid_functionals
https://vasp.at/wiki/Practical_guide_to_GW_calculations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform a standard ground-state DFT calculation (Protocol 4.1, Steps 1 & 2) to generate

the initial Kohn-Sham eigenvalues and wavefunctions.

Step 2: DFT Calculation with Many Empty Bands:

Objective: To generate a sufficient number of unoccupied orbitals (bands) required for the

GW calculation.

Methodology: Perform a non-self-consistent DFT calculation, restarting from the ground-

state run but increasing the number of bands (NBANDS in VASP) to a very large value

(often several hundred or more). An exact diagonalization algorithm is typically used.[4]

Step 3: The G₀W₀ Calculation:

Objective: To calculate the quasiparticle corrections to the DFT eigenvalues.

Methodology: Using the wavefunctions and eigenvalues from Step 2, run the GW

calculation. This step computes the self-energy Σ = iG₀W₀ and uses it to correct the initial

DFT eigenvalues. The number of self-consistency cycles is typically set to one for a G₀W₀

calculation.

Key Parameters:

Number of frequencies: For the frequency-dependent self-energy.

Energy cutoff for response function.

Step 4: Post-processing:

Extract the corrected quasiparticle energies and plot the GW band structure.

Mandatory Visualizations
The following diagrams illustrate the relationships between methods and the computational

workflows.
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Fig. 1: General Workflow for Ab Initio Band Structure Calculation
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Caption: General Workflow for Ab Initio Band Structure Calculation.
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Fig. 2: Hierarchy of Electronic Structure Calculation Methods
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Caption: Hierarchy of Electronic Structure Calculation Methods.

Caption: SrTe Rock-Salt Crystal Structure Unit Cell.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/figure/Band-structure-and-projected-density-of-states-calculated-for-SrTe-05-O-05-alloy_fig7_303831260
https://docs.mat3ra.com/tutorials/dft/electronic/gw-qe-bs-fullfreq/
https://docs.mat3ra.com/tutorials/dft/electronic/gw-qe-bs-fullfreq/
https://www.benchchem.com/product/b1619863/docs#srte-electronic-band-structure-calculation-methods
https://www.benchchem.com/product/b1619863/docs#srte-electronic-band-structure-calculation-methods
https://www.benchchem.com/product/b1619863/docs#srte-electronic-band-structure-calculation-methods
https://www.benchchem.com/product/b1619863/docs#srte-electronic-band-structure-calculation-methods
https://www.benchchem.com/product/b1619863?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

